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Compound of Interest

Compound Name: KL0O44

Cat. No.: B15611278

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount to ensuring a secure and compliant laboratory
environment. This document provides essential safety and logistical information for the proper
disposal of KL044, a stabilizer of the clock protein cryptochrome (CRY).

While a specific Safety Data Sheet (SDS) with comprehensive disposal instructions for KL044
is not readily available, it is frequently shipped as a non-hazardous chemical.[1] Therefore, the
following procedures are based on standard laboratory practices for non-hazardous chemical
waste and should be adapted in accordance with institutional and local regulations.

|. Safety and Handling Precautions

Before handling KL044, it is crucial to be aware of the following safety and handling
recommendations.

Personal Protective Equipment (PPE):

o Gloves: Always wear appropriate chemical-resistant gloves.

o Eye Protection: Use safety glasses or goggles to prevent eye contact.

o Lab Coat: A standard laboratory coat should be worn to protect clothing.

Engineering Controls:
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o Work in a well-ventilated area, preferably within a fume hood, to minimize inhalation
exposure.

Il. Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the disposal of KL044.
» Waste Identification and Collection:

o Collect waste KL044, including any contaminated materials (e.qg., pipette tips, weighing
paper), in a designated and clearly labeled waste container.

o Ensure the container is made of a compatible material, such as high-density polyethylene
(HDPE).

e Labeling:

o Label the waste container with "KL044 Waste" and include the chemical formula
(C21H14CIN30).

o Indicate that it is considered non-hazardous waste.

o Storage:
o Store the waste container in a designated, secure area away from incompatible materials.
o Keep the container sealed to prevent accidental spills.

» Disposal:

o Dispose of the collected KL044 waste through your institution's chemical waste
management program.

o Follow all institutional and local guidelines for the disposal of non-hazardous chemical
waste.[2][3][4] Do not dispose of KL044 down the drain or in regular trash unless explicitly
permitted by your environmental health and safety (EHS) department.[2][3]

lll. Quantitative and Physical Data
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The following table summarizes the key quantitative and physical properties of KL044.

Property Value

Chemical Formula C21H14CIN30[1]

Molecular Weight 359.81 g/mol [1]

Appearance Solid powder[1]

Purity >98%(1]

Solubility Soluble in DMSOJ[1]

Short-term Storage Dry, dark, and at O - 4°C (days to weeks)[1]
Long-term Storage -20°C (months to years)[1]

-20°C (up to 1 month) or -80°C (up to 6 months)

Stock Solution Storage 5]

o N Shipped under ambient temperature as a nhon-
Shipping Condition _
hazardous chemical.[1]

IV. Experimental Protocols

As this document focuses on disposal, detailed experimental protocols for the use of KL044
are not included. For information on its use as a cryptochrome stabilizer, refer to relevant
research articles.

V. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of KL044.
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KL044 Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15611278?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/12946
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.medchemexpress.com/kl044.html
https://www.benchchem.com/product/b15611278#kl044-proper-disposal-procedures
https://www.benchchem.com/product/b15611278#kl044-proper-disposal-procedures
https://www.benchchem.com/product/b15611278#kl044-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15611278?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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